Taxinine B

• CAS No.: 18457-44-8
• Molecular Formula: C37H44O11
• Appearance: Powder
• Synonyms: Taxinine B

Description

Taxinine B, also known as this compound, is a useful research compound. Its molecular formula is C37H44O11. The purity is usually 95%.
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Scientific Research Applications

Crystal and Solution State Conformations

Taxinine and Taxinine B Taxinine and this compound have been studied for their crystal and solution state conformations. In the solid state, both exhibit a similar cage conformation, specifically noting the proximity of the A-ring and the cinnamoyl side chain at the C-ring. These conformations persist in their solution states, confirmed through ROE correlations in CDCl3, Monte Carlo simulation using the MM2∗ force field, and semiempirical molecular orbital calculations using the PM3 method. This structural analysis is crucial in understanding their interactions and potential applications in scientific research (Morita et al., 1997).

Chemical Synthesis and Derivatives

Taxuspine D Derivative Synthesis Taxinine, sourced from the needles of the Japanese yew Taxus cuspidata, has been utilized in the synthesis of an isomeric taxuspine D derivative. This process involves regio- and stereo-selective hydration, showcasing the chemical versatility and potential for derivative compounds with varied biological activities (Suzuki et al., 1998).

Taxinine NN-1 Synthesis The synthesis of Taxinine NN-1 from taxinine highlights its significance as an anticancer agent and a modulator of multidrug-resistant tumor cells. The synthesis process, involving protection, elimination, reduction, and acetylation steps, underlines the compound's potential in cancer therapy (Zhang et al., 2002).

Biological Activity and Applications

Cytotoxicity and Structure Elucidation Taxinine and its derivatives have been isolated from various species of Taxus and analyzed for their structure and biological activities. Compounds like taxinine M and brevifoliol derivatives exhibit cytotoxic activity against cancer cell lines, underlining the therapeutic potential of taxinine derivatives. The structural elucidation of these compounds is crucial for understanding their mode of action and for further pharmaceutical development (Prasain et al., 2001).

Neutrophil Activity Modulation Taxinine derivatives from Taxus media var. Hicksii have shown to modulate superoxide generation and translocation of cytosolic compounds in human neutrophils. This indicates potential anti-inflammatory and immunomodulatory applications, expanding the scope of taxinine's therapeutic potential (Tong et al., 2009).

Mechanism of Action

Target of Action

Taxinine B, a taxoid isolated from the Japanese Yew Taxus Cuspid , primarily targets microtubules . Microtubules are a component of the cell’s cytoskeleton and play a crucial role in maintaining cell shape, enabling intracellular transport, and facilitating cell division .

Mode of Action

This compound interacts with its target by inhibiting the depolymerization of microtubules . This means it prevents the breakdown of microtubules, leading to their stabilization . This stabilization can interfere with normal cell division, which is particularly impactful on rapidly dividing cells, such as cancer cells .

Biochemical Pathways

The primary biochemical pathway affected by this compound is the microtubule dynamics . By inhibiting the depolymerization of microtubules, this compound disrupts the normal dynamic instability of microtubules, affecting various cellular processes that rely on microtubule function . This includes processes like cell division and intracellular transport .

Result of Action

The result of this compound’s action is the disruption of normal cell division , particularly in cancer cells . By stabilizing microtubules and preventing their normal breakdown during cell division, this compound can inhibit the proliferation of cancer cells . This makes it a potentially useful compound for overcoming multidrug resistance in tumor cells .

Safety and Hazards

Taxinine B should be handled with care. Avoid breathing mist, gas, or vapors. Avoid contact with skin and eyes. Use personal protective equipment and ensure adequate ventilation. In case of accidental ingestion, wash out the mouth with water and get medical attention.

Biochemical Analysis

Biochemical Properties

Taxinine B plays a crucial role in biochemical reactions, particularly in inhibiting the depolymerization of microtubules induced by calcium chloride (CaCl2) . It interacts with various biomolecules, including tubulin proteins, which are essential for microtubule stability. By binding to tubulin, this compound stabilizes microtubules and prevents their disassembly, thereby disrupting cell division . Additionally, this compound inhibits the drug transport activity of P-glycoprotein in multidrug-resistant cells, enhancing its potential as an anti-cancer agent .

Cellular Effects

This compound exerts significant effects on various cell types and cellular processes. It influences cell function by stabilizing microtubules, which are critical for cell division and intracellular transport . This stabilization leads to cell cycle arrest and apoptosis in cancer cells, making this compound a potent anti-cancer agent . Furthermore, this compound affects cell signaling pathways by modulating the dynamics of microtubules, which play a role in signal transduction . It also impacts gene expression and cellular metabolism by altering the stability and function of microtubules .

Molecular Mechanism

The molecular mechanism of this compound involves its binding interactions with tubulin proteins. By binding to the β-tubulin subunit, this compound stabilizes microtubules and prevents their depolymerization . This stabilization disrupts the normal dynamics of microtubules, leading to cell cycle arrest and apoptosis in cancer cells . Additionally, this compound inhibits the activity of P-glycoprotein, a drug efflux pump, thereby enhancing the intracellular accumulation of chemotherapeutic agents and overcoming multidrug resistance .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound exhibits stability under controlled conditions, maintaining its inhibitory effects on microtubule depolymerization . Prolonged exposure to this compound may lead to its degradation, reducing its efficacy . Long-term studies have shown that this compound can induce sustained cell cycle arrest and apoptosis in cancer cells, highlighting its potential for long-term therapeutic applications .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, this compound effectively stabilizes microtubules and inhibits tumor growth without causing significant toxicity . At higher doses, this compound may induce toxic effects, including hepatotoxicity and neurotoxicity . Threshold effects have been observed, where a minimum effective dose is required to achieve therapeutic benefits without adverse effects .

Metabolic Pathways

This compound is involved in several metabolic pathways, primarily related to its role as a microtubule inhibitor. It interacts with enzymes and cofactors involved in microtubule dynamics, such as tubulin and microtubule-associated proteins . This compound also affects metabolic flux by altering the stability and function of microtubules, which are essential for intracellular transport and cellular metabolism . Additionally, this compound influences metabolite levels by modulating the activity of enzymes involved in microtubule dynamics .

Transport and Distribution

This compound is transported and distributed within cells and tissues through interactions with transporters and binding proteins . It inhibits the drug transport activity of P-glycoprotein, enhancing its intracellular accumulation in multidrug-resistant cells . This compound also interacts with binding proteins that facilitate its transport and localization within cells . These interactions contribute to the compound’s efficacy in overcoming multidrug resistance and stabilizing microtubules .

Subcellular Localization

The subcellular localization of this compound is primarily within the cytoplasm, where it interacts with microtubules and tubulin proteins . This compound’s activity and function are influenced by its localization, as it stabilizes microtubules and prevents their depolymerization . The compound may also undergo post-translational modifications that direct it to specific cellular compartments, enhancing its efficacy as a microtubule inhibitor .

Customer Q & A

Q1: What are the natural sources of Taxinine B?

A1: this compound has been isolated from several Taxus species, including Taxus yunnanensis [], Taxus media ‘Hicksii’ [], Taxus mairei [], and Taxus cuspidata [, ]. This suggests that the compound might be relatively common within this genus.

Q2: Can you describe the structural characteristics of this compound?

A2: this compound possesses a complex taxane diterpenoid structure. While the provided abstracts don't explicitly detail its molecular formula or weight, they highlight key structural features: a taxane skeleton with various functional groups, including acetate and cinnamoyl moieties [, , ]. Researchers have employed techniques like Nuclear Magnetic Resonance (NMR) spectroscopy, including 1D and 2D NMR, and High-Resolution Mass Spectrometry (HRMS) to elucidate its structure [, ]. Further structural insights have been gained through X-ray crystallography, revealing its conformation in both crystal and solution states [].

Q3: Has this compound shown potential for derivatization and further chemical modification?

A3: Yes, researchers have successfully utilized this compound as a starting material for creating novel dimeric taxoids. This was achieved through highly regio- and stereospecific Diels-Alder cycloadditions using derivatives of this compound and Taxicine I []. This highlights the compound's potential for synthetic manipulation and development of novel compounds.

Q4: Are there any established analytical methods for identifying and quantifying this compound in plant material?

A4: While the provided abstracts don't specify particular quantification methods, researchers commonly utilize chromatographic techniques like silica gel column chromatography, ODS, MDS, and Sephadex LH-20 for isolating this compound from plant extracts [, ]. These methods, often coupled with spectroscopic techniques like NMR and MS, allow for identification and potentially quantification of the compound.

Q5: Have any studies investigated the environmental impact or degradation pathways of this compound?

A5: The provided research papers do not offer information regarding the environmental impact, degradation pathways, or ecotoxicological effects of this compound. Further investigation is needed to assess these aspects comprehensively.

Q6: Does the existing research suggest any potential applications or future research directions for this compound?

A6: While the provided abstracts primarily focus on isolation and structural characterization, the successful derivatization of this compound into novel dimeric taxoids [] indicates its potential as a scaffold for developing new compounds. Further research exploring its biological activity, structure-activity relationships, and potential medicinal applications would be valuable.